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Compound of Interest

Compound Name:

N-Methyl-2-

(phenylthio)ethanamine

hydrochloride

CAS No.: 114458-72-9

Cat. No.: B2866283

Get Quote

Compound Identity:

IUPAC Name:N-Methyl-2-(phenylthio)ethan-1-amine hydrochloride

Molecular Formula: C

H

NS · HCl

Molecular Weight: 203.73 g/mol (Salt); 167.27 g/mol (Free Base)

Structural Class: Aryl alkyl thioether amine

Solubility: Highly soluble in water, methanol, DMSO; sparingly soluble in non-polar organics

(DCM, Hexanes).
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Structural Elucidation Logic
The characterization of this molecule relies on confirming three distinct domains: the aromatic

phenylthio group, the ethylene linker, and the N-methyl ammonium terminus. The following

workflow illustrates the logical dependencies between spectral methods and structural

confirmation.
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Figure 1: Integrated spectroscopic workflow for structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental Protocol
Sample Preparation:
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Solvent Selection: Dissolve 10–15 mg of the hydrochloride salt in 0.6 mL of DMSO-d

or D

O. DMSO-d

is preferred to observe exchangeable protons (NH

), whereas D

O provides a cleaner baseline for the aliphatic region but eliminates the NH signal.

Reference: Calibrate chemical shifts (

) relative to residual solvent peaks (DMSO:

2.50,

39.5; D

O: HDO

4.79).

H NMR Data Analysis (400 MHz, DMSO-d )
The proton spectrum is characterized by a distinct aromatic multiplet and a coupled aliphatic

system. The N-methyl group appears as a singlet (or broad triplet if coupling to NH is resolved).
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Position
Shift (

, ppm)
Multiplicity Integral Assignment

Mechanistic
Insight

NH 9.10 – 9.30 Broad s 2H NH

Ammonium

protons;

visible in dry

DMSO,

disappears in

D

O.

Ar-H 7.35 – 7.45 Multiplet 2H meta-Ph

Typical

monosubstitu

ted benzene

pattern.

Ar-H 7.25 – 7.35 Multiplet 3H ortho/para-Ph

Overlapping

signals

common in

phenylthio

ethers.

S-CH 3.25 – 3.35
Triplet (

Hz)
2H

S-CH

-CH

Deshielded

by Sulfur;

sulfur is less

electronegati

ve than

nitrogen but

the phenyl

ring exerts

anisotropy.

N-CH 3.05 – 3.15 Multiplet 2H CH

-CH

-N

In the HCl

salt, the

adjacent

positive

charge

deshields this
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position

significantly

compared to

the free base.

N-CH 2.60 – 2.65 Singlet 3H N-CH

Characteristic

diagnostic

peak for N-

methylation.

C NMR Data Analysis (100 MHz, DMSO-d )
The carbon spectrum confirms the backbone. Note that the C-S carbon is significantly

deshielded relative to C-N in the free base, but salt formation affects the C-N shift.
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Position
Shift (

, ppm)
Assignment Notes

Ar-C (ipso) 134.5 Ph-C-S

Quaternary carbon;

typically lower

intensity.

Ar-C 129.5 meta-Ph

Ar-C 127.8 ortho-Ph

Ar-C 126.5 para-Ph

N-CH 47.8
-CH

-N

Shift confirms

secondary amine salt.

N-CH 32.5 N-CH

S-CH 29.8
S-CH

-

Upfield of N-CH

due to lower

electronegativity of S

vs N

.

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance) on solid HCl salt.

The IR spectrum is dominated by the ammonium salt features and the aromatic ring.

2700 – 3000 cm

(Broad, Strong): N-H stretching vibration of the secondary amine hydrochloride (R

NH

). This broad band often obscures the C-H stretching region.
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1580 & 1480 cm

(Medium): Aromatic C=C ring stretches.

1440 cm

(Medium): CH

scissoring/bending.

735 & 690 cm

(Strong): C-H out-of-plane bending (oop) characteristic of a monosubstituted benzene ring.

~600 – 700 cm

(Weak): C-S stretching vibration (often difficult to identify definitively in complex fingerprints).

Mass Spectrometry (MS)
Fragmentation Pathway
Mass spectrometry (ESI or EI) provides definitive proof of the N-methyl and Phenylthio

fragments.

ESI-MS (Positive Mode):

[M+H]

: m/z 168.1 (Base Peak).

Isotope Pattern: The presence of

S (4.2% natural abundance) will result in an [M+H+2] peak at m/z 170.1 with approximately
4-5% intensity relative to the parent ion.

EI-MS (70 eV) - Fragmentation Logic: The molecule undergoes characteristic

-cleavage adjacent to the nitrogen atom.
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Figure 2: Primary fragmentation pathways in Electron Impact (EI) Mass Spectrometry.

m/z 44: The base peak in EI, corresponding to the N-methylmethaniminium ion (

). This confirms the N-methyl-ethyl amine substructure.

m/z 109: [C

H

S]

fragment, confirming the phenylthio moiety.

m/z 135: [C

H

S-CH=CH

]

, formed via McLafferty-like rearrangement or loss of amine.

Synthesis & Purity Verification (Context)
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To ensure the spectroscopic data above is valid, the compound must be synthesized with high

specificity. A common route involves the nucleophilic substitution of thiophenol on 2-chloro-N-

methylethanamine or the ring opening of N-methylaziridine (less common due to toxicity).

Purity Check Protocol:

HPLC: C18 Column, Gradient 5-95% ACN/Water (0.1% TFA). Target retention time will be

slightly longer than the primary amine analog due to the methyl group.

Elemental Analysis:

Calc for C

H

NS·HCl: C, 53.06; H, 6.93; N, 6.88; S, 15.74.

Acceptance: ±0.4%.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 17354192, [2-(Phenylthio)ethyl]amine hydrochloride. Retrieved from [Link]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).Spectrometric Identification of
Organic Compounds. 7th Edition. John Wiley & Sons. (Authoritative text for N-methyl and S-
alkyl shift increments).

Babij, N. R., et al. (2016).NMR Chemical Shifts of Trace Impurities: Industrially Preferred

Solvents Used in Process and Green Chemistry. Organic Process Research & Development.

Retrieved from [Link]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Methyl-2-(phenylthio)ethanamine HCl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2866283/docs#technical-guide-spectroscopic-
characterization-of-n-methyl-2-phenylthio-ethanamine-hcl]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/17354192
https://pubs.acs.org/doi/10.1021/acs.oprd.5b00417
https://www.benchchem.com/product/b2866283/docs#technical-guide-spectroscopic-characterization-of-n-methyl-2-phenylthio-ethanamine-hcl
https://www.benchchem.com/product/b2866283/docs#technical-guide-spectroscopic-characterization-of-n-methyl-2-phenylthio-ethanamine-hcl
https://www.benchchem.com/product/b2866283/docs#technical-guide-spectroscopic-characterization-of-n-methyl-2-phenylthio-ethanamine-hcl
https://www.benchchem.com/product/b2866283/docs#technical-guide-spectroscopic-characterization-of-n-methyl-2-phenylthio-ethanamine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2866283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b2866283?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2866283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

